Cas no 31432-55-0 (Acetonitrile-1-13C)
Acetonitrile-1-13C structure
Product Name:Acetonitrile-1-13C
CAS No:31432-55-0
MF:C2H3N
MW:42.0445749759674
MDL:MFCD00001879
CID:304829
PubChem ID:24872032
Update Time:2025-04-19
Acetonitrile-1-13C Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile-1-13C(6CI,7CI,8CI,9CI)
- ACETONITRILE, [1-13C]
- (1-13C)acetonitrile
- (2-13C)acetonitrile
- 1-(11'-hydroxyundecyl)imidazole
- 1-(11-hydroxyundecyl)imidazole
- 1-(13)C-acetonitrile
- 1-[13C]acetonitrile
- 1-13C-acetonitrile
- 11-hydroxyundecylimidazole
- 11-imidazole undecan-1-ol
- 13C-acetonitrile
- 1H-Imidazole-1-undecanol
- acetonitrile-1-(13)C
- ACMC-20lz3p
- AGN-PC-000NWO
- CTK3F4519
- SureCN3468871
- Aceto-13C-nitrile
- Acetonitrile(CH313CN)
- Methyl cyanide-13C
- [1-13C]Acetonitrile
- DTXSID001315848
- Acetonitrile-1-13C
- 31432-55-0
- 1722-09-4
- Acetonitrile-2-13C, 99 atom % 13C
- J-018426
- J-010806
- Acetonitrile-2-13C
- Acetonitrile (1-13C, 99%)
-
- MDL： MFCD00001879
- Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1
- InChI Key： WEVYAHXRMPXWCK-OUBTZVSYSA-N
- SMILES： N#C[13CH3]
Computed Properties
- Exact Mass: 42.029903935g/mol
- Monoisotopic Mass: 42.029903935g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 29.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: liquid
- Density: 0.805 g/mL at 25 °C
- Melting Point: −48 °C (lit.)
- Boiling Point: 81-82 °C(lit.)
- Flash Point: Fahrenheit: 42.8 ° f
Celsius: 6 ° c - Refractive Index: n20/D 1.344(lit.)
- Solubility: Not available
Acetonitrile-1-13C Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H302 + H312 + H332-H319
- Warning Statement： P210-P261-P280-P305+P351+P338-P370+P378-P403+P235
- Hazardous Material transportation number：UN 1648 3/PG 2
- WGK Germany：2
- Hazard Category Code： 11-20/21/22-36
- Safety Instruction： 16-36/37
-
Hazardous Material Identification：
- Risk Phrases：R11
Acetonitrile-1-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A163893-10mg |
Acetonitrile-1-13C |
31432-55-0 | 10mg |
$ 69.00 | 2023-04-19 | ||
| TRC | A163893-50mg |
Acetonitrile-1-13C |
31432-55-0 | 50mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A163893-100mg |
Acetonitrile-1-13C |
31432-55-0 | 100mg |
$ 316.00 | 2023-04-19 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 485160-500MG |
Acetonitrile-1-13C |
31432-55-0 | 500mg |
¥7470.03 | 2023-12-05 | ||
| Cooke Chemical | S0418316-500mg |
Acetonitrile-1-13C |
31432-55-0 | 99atom%13C | 500mg |
RMB 5437.56 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257057-500 mg |
Acetonitrile-1-13C, |
31432-55-0 | 500MG |
￥2,971.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-257057-500mg |
Acetonitrile-1-13C, |
31432-55-0 | 500mg |
￥2971.00 | 2023-09-05 |
Acetonitrile-1-13C Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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